Cas no 1368113-34-1 (2-(2-oxopiperidin-3-yl)acetic acid)

• Product Name: 2-(2-oxopiperidin-3-yl)acetic acid
• CAS No: 1368113-34-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD22069435
• CID: 5617529
• PubChem ID: 22097766
• Update Time: 2025-11-01

2-(2-oxopiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3649385
• EN300-2967673
• 1368113-34-1
• 2-Oxopiperidine-3-acetic acid
• 2-(2-oxopiperidin-3-yl)acetic acid

• MDL： MFCD22069435
• Inchi： 1S/C7H11NO3/c9-6(10)4-5-2-1-3-8-7(5)11/h5H,1-4H2,(H,8,11)(H,9,10)
• InChI Key： QJYQNYXPOPJYSU-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)CCCN1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 2-(2-oxopiperidin-3-yl)acetic acid

Introduction to 2-(2-oxopiperidin-3-yl)acetic acid (CAS No. 1368113-34-1) and Its Emerging Applications in Chemical Biology

2-(2-oxopiperidin-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368113-34-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a piperidine ring with an acetic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The piperidine scaffold is a common pharmacophore in drug design, known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in the development of novel therapeutic agents.

The structural features of 2-(2-oxopiperidin-3-yl)acetic acid make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules. The presence of both an oxygenated piperidine ring and an acetic acid side chain provides multiple sites for functionalization, enabling the creation of derivatives with tailored properties. This flexibility has been exploited in recent years to develop compounds with potential applications in drug discovery, agrochemicals, and material science.

In recent years, there has been growing interest in the use of 2-(2-oxopiperidin-3-yl)acetic acid as a building block for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The piperidine ring's ability to mimic natural amino acids has been particularly useful in designing molecules that can interact with biological targets with high specificity.

One notable area of research involving 2-(2-oxopiperidin-3-yl)acetic acid is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 2-(2-oxopiperidin-3-yl)acetic acid, researchers have been able to develop compounds that selectively inhibit specific kinases, thereby offering potential therapeutic benefits. These efforts have led to the discovery of several lead compounds that are currently undergoing further investigation in preclinical studies.

The compound's utility extends beyond kinase inhibition. Recent studies have also explored its potential as a scaffold for developing antiviral agents. The unique structural features of 2-(2-oxopiperidin-3-yl)acetic acid allow it to interact with viral proteases and other essential viral proteins, thereby inhibiting viral replication. This has opened up new avenues for the development of antiviral drugs that could be effective against a wide range of viruses.

Another emerging application of 2-(2-oxopiperidin-3-yl)acetic acid is in the field of material science. Its ability to form stable complexes with metal ions has been exploited to develop novel materials with enhanced properties. These materials have potential applications in catalysis, sensors, and electronic devices. The versatility of this compound underscores its importance as a versatile building block in synthetic chemistry.

The synthesis of 2-(2-oxopiperidin-3-yl)acetic acid involves multi-step organic reactions that highlight its synthetic accessibility. Advanced synthetic methodologies have been developed to produce this compound with high yield and purity, making it readily available for further functionalization and application in various fields. The availability of high-quality starting materials has facilitated rapid progress in medicinal chemistry and chemical biology research.

In conclusion, 2-(2-oxopiperidin-3-yl)acetic acid (CAS No. 1368113-34-1) is a multifunctional compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic accessibility make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow even further, contributing to advancements across multiple scientific disciplines.